2-(3,5-Dimethoxyphenyl)cyclohexan-1-one

• CAS No.: 89261-31-4
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 2-(3,5-dimethoxyphenyl)cyclohexan-1-one
• InChI: InChI=1S/C14H18O3/c1-16-11-7-10(8-12(9-11)17-2)13-5-3-4-6-14(13)15/h7-9,13H,3-6H2,1-2H3
• InChI Key: AQZZTLYASSCPOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2CCCCC2=O)OC

Description

2-(3,5-Dimethoxyphenyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 23.6 g. 2-(3,5-dimethoxyphenyl)-4-cyclohexen-1-one, 300 ml. ethanol and 3 g. 10% Pd/C catalyst was hydrogenated at 40 psi (2.8 kg./cm.2). After hydrogen uptake ceased, the mixture was filtered, the filtrate evaporated in vacuo and the residue recrystallized from isopropyl ether to obtain 17 g. of product, M.P. 61°-62° C., lit. [J. Org. Chem., 27, 376 (1962)], M.P. 62.5°-63° C.